Cas no 2076-91-7 (TPT-260 Dihydrochloride)

• Product Name: TPT-260 Dihydrochloride
• CAS No: 2076-91-7
• MF: C₈H₁₄Cl₂N₄S₃
• MW: 333.324554920197
• MDL: MFCD25976641
• CID: 285427
• Update Time: 2025-08-04

TPT-260 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,C,C'-[2,5-thiophenediylbis(methylene)] ester, hydrochloride (1:2)
• [5-(carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate,hydrochloride
• NSC 55712
• TPT-260 (hydrochloride)
• TPT-260 Dihydrochloride
• [5-(carbamimidoylsulfanylmethyl)thiophen-2-yl]methyl carbamimidothioate
• hydrochloride
• NSC55712 Dihydrochloride
• TPT-260
• TPT260 Dihydrochloride
• TPU-260 Dihydrochloride
• TPT-260 (Dihydrochloride)

• MDL： MFCD25976641
• Inchi： 1S/C8H12N4S3.2ClH/c9-7(10)13-3-5-1-2-6(15-5)4-14-8(11)12;;/h1-2H,3-4H2,(H3,9,10)(H3,11,12);2*1H
• InChI Key： DSODRWWHAUGSGD-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(CSC(=N)N)=CC=C1CSC(=N)N

Computed Properties

• Exact Mass: 260.02266
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 210 º C (decomposition)
• Boiling Point: 436.9°C at 760 mmHg
• PSA: 99.74

TPT-260 Dihydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Other Chemical additives Functional Additives

Additional information on TPT-260 Dihydrochloride

Comprehensive Overview of TPT-260 Dihydrochloride (CAS No. 2076-91-7): Properties, Applications, and Research Insights

TPT-260 Dihydrochloride (CAS No. 2076-91-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular properties. This compound, often referred to by its abbreviated name TPT-260, belongs to a class of small molecules that exhibit potential therapeutic and diagnostic applications. Researchers are particularly interested in its mechanism of action, which involves modulation of specific cellular pathways, making it a subject of ongoing studies in drug discovery and development.

The chemical structure of TPT-260 Dihydrochloride includes a dihydrochloride salt form, which enhances its solubility and stability in aqueous solutions. This characteristic is critical for its use in in vitro and in vivo studies, where consistent bioavailability is required. The CAS registry number 2076-91-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular weight and purity are often verified using advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry.

One of the most frequently searched questions about TPT-260 Dihydrochloride is its potential role in cancer research. Recent studies have explored its ability to inhibit specific protein-protein interactions, which are crucial in tumor progression. This aligns with the growing interest in targeted therapy, a hot topic in oncology. Additionally, its application in neurodegenerative disease models has sparked curiosity, as researchers investigate its neuroprotective effects. These areas of study highlight the compound's versatility and its relevance to contemporary medical challenges.

Another key aspect of TPT-260 Dihydrochloride is its formulation and storage requirements. Proper handling and storage at recommended temperatures (often between -20°C to -80°C) are essential to maintain its efficacy. This is particularly important for laboratories and institutions conducting long-term experiments. The compound's stability data, often available in technical datasheets, provides valuable insights for researchers planning experiments involving TPT-260.

In the context of drug discovery, TPT-260 Dihydrochloride is frequently compared to other small-molecule inhibitors. Its selectivity and potency make it a promising candidate for further development. Researchers are also investigating its potential synergies with existing therapies, which could lead to combination treatments with enhanced efficacy. This aligns with the broader trend in precision medicine, where personalized treatment regimens are becoming increasingly important.

The synthesis of TPT-260 Dihydrochloride involves multi-step organic reactions, often requiring specialized equipment and expertise. Detailed protocols for its synthesis and purification are available in peer-reviewed journals, providing a roadmap for chemists interested in reproducing or modifying the compound. The availability of these protocols underscores the collaborative nature of scientific research and the importance of transparency in methodology.

From a commercial perspective, TPT-260 Dihydrochloride is supplied by several biochemical vendors, often with varying levels of purity and packaging options. Researchers are advised to verify the supplier's credentials and request certificates of analysis to ensure quality. This is especially relevant given the increasing demand for reliable research chemicals in academic and industrial settings.

In summary, TPT-260 Dihydrochloride (CAS No. 2076-91-7) represents a fascinating area of study with broad implications for biomedical research. Its potential applications in cancer therapy, neuroprotection, and drug development make it a compound of significant interest. As research continues to unfold, TPT-260 may well emerge as a key player in the next generation of therapeutic agents, addressing some of the most pressing health challenges of our time.